

Application Notes and Protocols for Studying Cfr Enzyme Activity

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: 2,8-Dimethyladenosine

Cat. No.: B15587275

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Cfr enzyme is a ribosomal RNA methyltransferase that confers a multidrug resistance phenotype known as PhLOPSA (Phenicols, Lincosamides, Oxazolidinones, Pleuromutilins, and Streptogramin A). This resistance is mediated by the methylation of the 23S rRNA at position A2503, which is a key binding site for these antibiotic classes.^{[1][2][3]} The emergence of Cfr in clinically significant pathogens like *Staphylococcus aureus* poses a significant threat to the efficacy of last-resort antibiotics such as linezolid.^{[4][5][6][7]} Understanding the activity of the Cfr enzyme is therefore crucial for the development of novel antimicrobial strategies to combat this resistance mechanism.

These application notes provide a comprehensive experimental workflow and detailed protocols for studying Cfr enzyme activity, from basic characterization to the evaluation of potential inhibitors.

Data Presentation

The following table summarizes the impact of Cfr expression on the Minimum Inhibitory Concentrations (MICs) of various antibiotics against *Staphylococcus aureus*. The data is compiled from multiple studies and illustrates the significant increase in resistance conferred by the Cfr enzyme.

Antibiotic Class	Antibiotic	Strain Background	Cfr Status	MIC Range (µg/mL)	Fold Increase in MIC (approx.)	Reference(s)
Oxazolidinones	Linezolid	S. aureus	Negative	0.5 - 4	-	[1][4][8][9]
	Linezolid	S. aureus	Positive	8 - >256	4 - >64	[1][4][8][9]
	Tedizolid	S. aureus	Negative	0.25 - 0.5	-	[9]
	Tedizolid	S. aureus	Positive	0.5 - 1	2	[6][9]
Phenicols	Chloramphenicol	S. aureus	Negative	2 - 8	-	[5][10]
	Chloramphenicol	S. aureus	Positive	>128	>16	[1][9]
	Florfenicol	S. aureus	Negative	4 - 16	-	
	Florfenicol	S. aureus	Positive	>128	>8	[9]
Lincosamides	Clindamycin	S. aureus	Negative	≤0.25 - 0.5	-	[5][11][12]
	Clindamycin	S. aureus	Positive	>128	>256	[1][9]
Pleuromutilins	Tiamulin	S. aureus	Negative	0.25 - 1	-	[9][11][12]
	Tiamulin	S. aureus	Positive	>128	>128	[9]
Streptogramin A	Quinupristin	S. aureus	Negative	0.5 - 1	-	
	Quinupristin	S. aureus	Positive	4 - 16	8 - 16	

Experimental Protocols

This section provides detailed methodologies for the key experiments in the Cfr enzyme activity workflow.

Protocol 1: Cloning, Expression, and Purification of Recombinant Cfr Enzyme

This protocol describes the generation of purified, active Cfr enzyme for use in in vitro assays.

1.1. Gene Amplification and Cloning:

- Amplify the *cfr* gene from a clinical isolate or a synthetic construct using PCR with primers that introduce restriction sites for cloning into an expression vector (e.g., pGEX or pET series).
- Digest the PCR product and the expression vector with the corresponding restriction enzymes.
- Ligate the digested *cfr* gene into the expression vector.
- Transform the ligation product into a suitable *E. coli* cloning strain (e.g., DH5 α).
- Select for positive clones by antibiotic resistance and confirm the insert by colony PCR and DNA sequencing.

1.2. Protein Expression:

- Transform the confirmed expression plasmid into a suitable *E. coli* expression strain (e.g., BL21(DE3)).
- Grow a starter culture overnight in LB broth containing the appropriate antibiotic.
- Inoculate a larger volume of LB broth with the overnight culture and grow at 37°C with shaking until the OD600 reaches 0.5-0.6.
- Induce protein expression by adding IPTG to a final concentration of 0.1-1 mM.
- Continue to grow the culture for an additional 4 hours at 37°C or overnight at a lower temperature (e.g., 18-25°C) to improve protein solubility.

- Harvest the cells by centrifugation.

1.3. Protein Purification:

- Resuspend the cell pellet in lysis buffer (e.g., PBS with lysozyme, DNase I, and protease inhibitors).
- Lyse the cells by sonication on ice.
- Clarify the lysate by centrifugation to remove cell debris.
- If using a GST-tagged Cfr, incubate the supernatant with glutathione-agarose beads. If using a His-tagged Cfr, use a nickel-NTA column.
- Wash the beads/column extensively with wash buffer to remove non-specifically bound proteins.
- Elute the purified Cfr enzyme using an appropriate elution buffer (e.g., containing reduced glutathione for GST-tags or imidazole for His-tags).
- Dialyze the purified enzyme against a storage buffer and determine the protein concentration using a Bradford or BCA assay.
- Verify the purity of the enzyme by SDS-PAGE.

Protocol 2: In Vitro Cfr Methylation Assay

This assay directly measures the methyltransferase activity of the purified Cfr enzyme on its 23S rRNA substrate.

2.1. Preparation of 23S rRNA Substrate:

- Isolate total RNA from a Cfr-negative bacterial strain (e.g., *E. coli* or *S. aureus*) grown to mid-log phase.
- Purify the 23S rRNA from the total RNA using sucrose density gradient centrifugation or a commercial rRNA isolation kit. Alternatively, a specific fragment of the 23S rRNA containing the A2503 site can be generated by in vitro transcription from a DNA template.[5]

2.2. Methylation Reaction:

- Set up the methylation reaction in a microfuge tube as follows:
 - Purified recombinant Cfr enzyme (0.2-1 µg)
 - Purified 23S rRNA substrate (0.5-2 µg)
 - S-adenosyl-L-[methyl-3H]methionine ([3H]-SAM) (1 µCi)
 - Methylation buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM DTT)
 - Nuclease-free water to a final volume of 20-50 µL.
- Incubate the reaction at 37°C for 1-2 hours.

2.3. Detection of Methylation:

- Spot the reaction mixture onto a DEAE-cellulose filter paper disc.
- Wash the discs three times with a suitable buffer (e.g., 0.2 M ammonium bicarbonate) to remove unincorporated [3H]-SAM.
- Dry the discs and measure the incorporated radioactivity using a scintillation counter.
- An increase in radioactivity compared to a no-enzyme control indicates Cfr methyltransferase activity.

Protocol 3: Antibiotic Susceptibility Testing (AST)

AST is used to determine the phenotypic effect of Cfr expression on bacterial resistance to various antibiotics.

3.1. Bacterial Strains:

- Use a pair of isogenic strains: a Cfr-negative recipient strain (e.g., *S. aureus* RN4220) and the same strain transformed with a plasmid carrying the *cfr* gene.

3.2. Broth Microdilution Method:

- Prepare a 96-well microtiter plate with serial two-fold dilutions of the antibiotics to be tested in cation-adjusted Mueller-Hinton broth (CAMHB).
- Inoculate each well with a standardized bacterial suspension (approximately 5×10^5 CFU/mL).
- Include a growth control (no antibiotic) and a sterility control (no bacteria) for each strain.
- Incubate the plates at 37°C for 18-24 hours.
- The MIC is the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

3.3. Agar Dilution Method:

- Prepare a series of Mueller-Hinton agar plates containing serial two-fold dilutions of the antibiotics.
- Spot a standardized bacterial suspension onto the surface of each plate.
- Incubate the plates at 37°C for 18-24 hours.
- The MIC is the lowest concentration of the antibiotic on which no bacterial growth is observed.

Protocol 4: Luciferase Reporter Gene Assay for cfr Promoter Activity

This assay can be used to identify factors that regulate the expression of the cfr gene.


4.1. Plasmid Construction:

- Clone the promoter region of the cfr gene upstream of a promoterless luciferase reporter gene (e.g., Firefly or Renilla luciferase) in a suitable vector.
- Transform the reporter plasmid into the bacterial strain of interest.

4.2. Assay Procedure:


- Grow the bacterial cells containing the reporter plasmid under various conditions to be tested (e.g., in the presence of different antibiotics or potential inducers/repressors).
- Harvest the cells and lyse them using a suitable lysis buffer.
- Add the cell lysate to a luminometer tube or a white-walled 96-well plate.
- Inject the luciferase substrate into the lysate.
- Measure the light emission using a luminometer.
- Normalize the luciferase activity to the cell density (e.g., by measuring the OD600 of the culture before lysis). An increase or decrease in luciferase activity indicates activation or repression of the cfr promoter, respectively.

Mandatory Visualizations



[Click to download full resolution via product page](#)

Caption: Experimental workflow for studying Cfr enzyme activity.



[Click to download full resolution via product page](#)

Caption: Mechanism of Cfr-mediated antibiotic resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. First Report of cfr-Mediated Resistance to Linezolid in Human Staphylococcal Clinical Isolates Recovered in the United States - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/15587275/)]
- 2. The Cfr rRNA methyltransferase confers resistance to Phenicol, Lincosamides, Oxazolidinones, Pleuromutilins, and Streptogramin A antibiotics - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/15587275/)]
- 3. Identification and Characterization of the Multidrug Resistance Gene cfr in a Panton-Valentine Leukocidin-Positive Sequence Type 8 Methicillin-Resistant Staphylococcus aureus IVa (USA300) Isolate - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/15587275/)]
- 4. Elevated Linezolid Resistance in Clinical cfr-Positive Staphylococcus aureus Isolates Is Associated with Co-Occurring Mutations in Ribosomal Protein L3 - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/15587275/)]
- 5. Clinical and Microbiological Aspects of Linezolid Resistance Mediated by the cfr Gene Encoding a 23S rRNA Methyltransferase - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/15587275/)]
- 6. Linezolid-Resistant Staphylococcus aureus Strain 1128105, the First Known Clinical Isolate Possessing the cfr Multidrug Resistance Gene - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/15587275/)]
- 7. academic.oup.com [academic.oup.com]
- 8. mdpi.com [mdpi.com]
- 9. Identification and Characterization of Linezolid-Resistant cfr-Positive Staphylococcus aureus USA300 Isolates from a New York City Medical Center - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/15587275/)]
- 10. Antimicrobial susceptibility of Staphylococcus aureus and Staphylococcus pseudintermedius isolated from various animals - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/15587275/)]
- 11. journals.asm.org [journals.asm.org]
- 12. researchgate.net [researchgate.net]
- To cite this document: BenchChem. [Application Notes and Protocols for Studying Cfr Enzyme Activity]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15587275/docs#application-notes-and-protocols-for-studying-cfr-enzyme-activity>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)